Cas no 858116-65-1 (1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, N-(phenylmethyl)-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, N-(phenylmethyl)-
• CAS No: 858116-65-1
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 663332
• PubChem ID: 57595724
• Update Time: 2025-04-19

1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine-5-carboxamide, N-(phenylmethyl)-
• 1H-Pyrrolo[2,3-b]pyridine-5-carboxylic acid benzylamide
• N-benzyl-1H-pyrrolo[2,3-b]pyridine-5-carboxamide
• 858116-65-1
• DTXSID20727267
• KIHNPGOSQGXGJR-UHFFFAOYSA-N
• SCHEMBL858436

• Inchi： 1S/C15H13N3O/c19-15(18-9-11-4-2-1-3-5-11)13-8-12-6-7-16-14(12)17-10-13/h1-8,10H,9H2,(H,16,17)(H,18,19)
• InChI Key： KIHNPGOSQGXGJR-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C2C(C=CN2)=C1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 251.105862047g/mol
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.8Ų